Cas no 405103-21-1 (1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-6-methoxy-)

• Product Name: 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-6-methoxy-
• CAS No: 405103-21-1
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 3971516
• PubChem ID: 76852290
• Update Time: 2025-04-22

1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-6-methoxy-
• 1(2h)-quinolinecarboxylic acid,3,4-dihydro-6-methoxy-
• 405103-21-1

• Inchi： 1S/C11H13NO3/c1-15-9-4-5-10-8(7-9)3-2-6-12(10)11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key： UNNLGZRNAVHIOE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CCCN2C(=O)O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids